Cas no 24807-37-2 ((2E)-3-(3-(benzyloxy)-4-methoxyphenyl)prop-2-enoic acid (en))

• Product Name: (2E)-3-(3-(benzyloxy)-4-methoxyphenyl)prop-2-enoic acid (en)
• CAS No: 24807-37-2
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 3061857
• PubChem ID: 40489153
• Update Time: 2025-10-22

(2E)-3-(3-(benzyloxy)-4-methoxyphenyl)prop-2-enoic acid (en) Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-(benzyloxy)-4-methoxyphenyl)prop-2-enoic acid (en)
• 3-(3-(Benzyloxy)-4-methoxyphenyl)acrylic acid
• (E)-3-(4-methoxy-3-phenylmethoxyphenyl)prop-2-enoic acid
• F71674
• 3-(3-BENZYLOXY-4-METHOXY-PHENYL)-ACRYLIC ACID
• 24807-37-2
• BS-50608
• (2E)-3-[3-(BENZYLOXY)-4-METHOXYPHENYL]PROP-2-ENOIC ACID
• STL510491
• SCHEMBL1609268
• AKOS004907216
• 651-800-7

• Inchi： 1S/C17H16O4/c1-20-15-9-7-13(8-10-17(18)19)11-16(15)21-12-14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,18,19)/b10-8+
• InChI Key： FQCWLBGBAQCDJF-CSKARUKUSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(/C=C/C(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 284.10485899g/mol
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-3-(3-(benzyloxy)-4-methoxyphenyl)prop-2-enoic acid (en)

Exploring (2E)-3-(3-(Benzyloxy)-4-Methoxyphenyl)Prop-2-Enoic Acid: Properties, Applications, and Market Insights

(2E)-3-(3-(Benzyloxy)-4-methoxyphenyl)prop-2-enoic acid (CAS No. 24807-37-2) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This cinnamic acid derivative features a unique molecular structure combining a benzyloxy group and methoxy substitution on the aromatic ring, making it particularly interesting for drug discovery and material science applications.

The compound's chemical structure consists of a propenoic acid backbone attached to a 3-benzyloxy-4-methoxyphenyl group, creating opportunities for diverse chemical modifications. Researchers are particularly interested in its E-configuration (trans-form), which influences its biological activity and interaction with various molecular targets. The presence of both electron-donating groups (methoxy and benzyloxy) enhances the compound's stability and potential for pharmacological applications.

Current research trends highlight the growing importance of (2E)-3-(3-(benzyloxy)-4-methoxyphenyl)prop-2-enoic acid in developing anti-inflammatory agents and neuroprotective compounds. The structural similarity to naturally occurring phenylpropanoids makes it a promising candidate for investigating oxidative stress pathways and cellular signaling mechanisms. Recent studies published in journals like Bioorganic Chemistry and European Journal of Medicinal Chemistry have explored its potential as a scaffold for novel therapeutic agents.

From a synthetic chemistry perspective, this compound serves as a valuable intermediate for creating more complex molecules. The benzyl-protected phenolic group offers selective deprotection possibilities, while the α,β-unsaturated carboxylic acid functionality allows for various conjugation reactions. These features make it particularly useful in combinatorial chemistry and medicinal chemistry applications where structural diversity is crucial.

The global market for specialized chemical intermediates like 24807-37-2 has seen steady growth, driven by increasing R&D investments in pharmaceutical innovation. Major suppliers report growing demand from contract research organizations and academic laboratories working on drug discovery projects. Pricing trends indicate moderate stability, with typical purity grades ranging from 95% to 98% for research applications.

Analytical characterization of (2E)-3-(3-(benzyloxy)-4-methoxyphenyl)prop-2-enoic acid typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound shows characteristic UV absorption around 280-320 nm due to its conjugated system, which is valuable for quantitative analysis and quality control purposes. Researchers should note that proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain stability.

Emerging applications in material science have expanded the potential uses of this compound beyond pharmaceutical research. Its aromatic structure and functional groups make it interesting for developing organic semiconductors and photoresponsive materials. Some studies have explored its incorporation into polymeric systems for specialized coatings with unique optical properties.

For researchers working with CAS 24807-37-2, several key considerations should be noted. The compound's solubility profile favors polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), with limited solubility in water. Standard safety protocols for handling organic compounds should be followed, including proper ventilation and personal protective equipment. While not classified as hazardous under normal conditions, appropriate laboratory practices are always recommended.

The future outlook for (2E)-3-(3-(benzyloxy)-4-methoxyphenyl)prop-2-enoic acid appears promising, particularly in the context of precision medicine and targeted drug delivery systems. Its structural features allow for potential modifications that could enhance bioavailability or target specificity in therapeutic applications. Ongoing research continues to uncover new possibilities for this versatile chemical building block in both life sciences and advanced materials development.